Cas no 161520-42-9 ((3Alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholane-24-nitrile)

• Product Name: (3Alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholane-24-nitrile
• CAS No: 161520-42-9
• Molecular Formula: C₂₄H₃₉NO₃
• Molecular Weight: 389.571367502213
• CID: 6182534
• PubChem ID: 122172017

(3Alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholane-24-nitrile Properties

Names and Identifiers

• (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanenitrile
• (3Alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholane-24-nitrile
• 161520-42-9

• InChIKey： HOBMWYOQKTYRBO-YHEMGIGTSA-N
• Inchi： 1S/C24H39NO3/c1-14(5-4-10-25)17-6-7-18-22-19(13-21(28)24(17,18)3)23(2)9-8-16(26)11-15(23)12-20(22)27/h14-22,26-28H,4-9,11-13H2,1-3H3/t14-,15+,16-,17-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC#N)[C@]21C)O)O

Computed Properties

• Exact Mass: 389.29299411g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 389.29299411g/mol
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 7-hydroxysteroids